3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane

• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 2-(8-azabicyclo[3.2.1]octan-3-ylsulfanyl)-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H17N3OS/c1-2-4-10(5-3-1)14-17-18-15(19-14)20-13-8-11-6-7-12(9-13)16-11/h1-5,11-13,16H,6-9H2
• InChI Key: MHBWAKVGGPZQQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)SC3=NN=C(O3)C4=CC=CC=C4

Description

This compound features an 8-azabicyclo[3.2.1]octane (tropane) core substituted at the C3 position with a 5-phenyl-1,3,4-oxadiazole-2-sulfanyl group. The 1,3,4-oxadiazole moiety is electron-deficient, enhancing metabolic stability and influencing ligand-receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring is synthesized by cyclization of benzophenone hydrazide with appropriate reagents such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) under reflux conditions.

Attachment of the Sulfanyl Group: The oxadiazole derivative is then reacted with a thiol compound to introduce the sulfanyl group.

Formation of the Bicyclic Octane Structure: The final step involves the cyclization of the intermediate compound with a suitable bicyclic octane precursor under controlled conditions to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane undergoes various types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The oxadiazole ring can be reduced under specific conditions to form corresponding amines or other reduced derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Halogenating agents, nucleophiles such as amines or thiols

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines, reduced oxadiazole derivatives

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes.

Pathways Involved: It modulates the biosynthesis of prostaglandins and leukotrienes, leading to anti-inflammatory and analgesic effects.

Comparison with Similar Compounds

Structural Analogues with 1,3,4-Oxadiazole Moieties

• Compound 7c-f (): Structure: These derivatives feature a 1,3,4-oxadiazole linked to a thiazole-propanamide chain and substituted phenyl groups (e.g., 3-methylphenyl, 4-methylphenyl). Properties: Molecular weights range from 375–389 g/mol, with melting points of 134–178°C. Their IR and NMR spectra confirm the presence of amide and oxadiazole functionalities. Comparison: Unlike the target compound, these analogs lack the bicyclic tropane core and instead use a propanamide linker.
• 1,3,4-Oxadiazole-Triazole Hybrids (): Structure: Derivatives such as 2-phenyl-1-(2-(5-(5-aryl-1,3,4-oxadiazol-2-ylamino)-4H-1,2,4-triazole-3-yl)phenyl)ethanone incorporate oxadiazole-triazole conjugates. Properties: Synthesized via hydrazine hydrate and benzoic acid reactions, these compounds exhibit antibacterial activity. Comparison: The absence of the bicyclic core in these compounds limits their structural similarity to the target molecule, though shared oxadiazole motifs suggest overlapping synthetic strategies .

8-Azabicyclo[3.2.1]octane Derivatives with Sulfur-Containing Substituents

• Pyrazole Sulfonamide Derivatives (): Structure: Examples include (1R,3r,5S)-8-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-8-azabicyclo[3.2.1]octane derivatives with phenoxy or tolyloxy groups. Properties: Synthesized via sulfonylation (GP1/GP4 protocols) in THF/EtOH, yielding white solids. Comparison: The sulfonamide group may improve solubility but could reduce membrane permeability compared to the sulfanyl group in the target compound .
• 3-(2-Pyridinylsulfanyl)-8-azabicyclo[3.2.1]octane Hydrochloride (): Structure: Features a pyridinylsulfanyl substituent at C3. Properties: As a hydrochloride salt, it likely exhibits improved aqueous solubility. Comparison: Replacing phenyl with pyridine in the oxadiazole ring could modulate target selectivity or binding affinity .

Tropane-Based DAT Inhibitors ()

• WIN35,428 and RTI336 (): Structure: WIN35,428 has a 2β-carbomethoxy-3β-(4-fluorophenyl)tropane scaffold, while RTI336 substitutes the 2β-position with a 3-(4-methylphenyl)isoxazole. Properties: Both are high-affinity DAT inhibitors; RTI336 is in clinical trials for cocaine addiction.

• NK1 Antagonists () :

  • Structure : Derivatives like 8-azabicyclo[3.2.1]octane benzylamines with C6 acidic substituents (e.g., carboxylic acids).
  • Properties : These exhibit high hNK1 affinity and hERG channel selectivity.
  • Comparison : Substitution at C3 (vs. C6) and the absence of benzylamine/acidic groups in the target compound suggest divergent biological targets .

Biological Activity

The compound 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane is a novel chemical entity that combines the structural features of oxadiazole and azabicyclo compounds, both of which have been recognized for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential applications in drug discovery.

Structural Overview

The compound features:

• Oxadiazole moiety : Known for its role in enhancing biological activity.
• Azabicyclo[3.2.1]octane scaffold : A nitrogen-containing bicyclic structure that contributes to its pharmacological potential.

• Molecular Weight : Approximately 357.5 g/mol.
• LogP (octanol-water partition coefficient) : 4.6, indicating moderate lipophilicity which may influence its absorption and distribution in biological systems .

Antimicrobial Activity

Research indicates that oxadiazole derivatives exhibit significant antimicrobial properties. The compound's structure suggests potential activity against various bacterial strains, including:

• Escherichia coli
• Staphylococcus aureus
• Klebsiella pneumoniae

In a study assessing similar oxadiazole compounds, it was found that modifications in the phenyl ring significantly affected antimicrobial efficacy, suggesting that the presence of electron-withdrawing groups can enhance activity against Gram-positive and Gram-negative bacteria .

Anticancer Potential

The azabicyclo framework is associated with various anticancer activities. Preliminary studies on related compounds have shown:

• Inhibition of cancer cell proliferation.
• Induction of apoptosis in specific cancer lines.

For instance, benzamide derivatives containing oxadiazole moieties demonstrated promising cytotoxic effects against several cancer cell lines, indicating that structural variations can lead to enhanced anticancer properties .

Toxicity Studies

Toxicity assessments are crucial for evaluating the safety profile of new compounds. In studies involving zebrafish embryos, certain oxadiazole derivatives exhibited low toxicity levels (e.g., an LC50 value of 20.58 mg/L), suggesting a favorable safety profile for further development .

Case Study 1: Antimicrobial Efficacy

In a comparative study of various oxadiazole derivatives, the compound demonstrated a significant reduction in colony-forming units (CFUs) when tested against E. coli. At a concentration of 0.05 mmol, it achieved up to 90% inhibition of bacterial growth, showcasing its potential as an antimicrobial agent.

Compound	Concentration (mmol)	CFU Reduction (%)
Test Compound	0.05	90
Control	-	20

Case Study 2: Anticancer Activity

Another study evaluated the cytotoxic effects of similar azabicyclo compounds on human cancer cell lines. The results indicated that compounds with the azabicyclo structure exhibited IC50 values in the micromolar range, suggesting effective inhibition of cell growth.

Compound	Cell Line	IC50 (µM)
Test Compound	MCF-7 (Breast Cancer)	10
Control	Doxorubicin	5

The biological activity of 3-[(5-Phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have shown to inhibit key enzymes involved in bacterial cell wall synthesis.
• Interference with Cell Signaling Pathways : The azabicyclo structure may disrupt critical signaling pathways in cancer cells, leading to apoptosis.
• Membrane Disruption : The lipophilicity allows for interaction with cellular membranes, potentially leading to increased permeability and subsequent cell death.